Cas no 1112174-01-2 (3-methyl-5-(2-nitroethenyl)pyridine)
3-methyl-5-(2-nitroethenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-5-(2-nitroethenyl)pyridine
- 1112174-01-2
- EN300-1836561
-
- Inchi: 1S/C8H8N2O2/c1-7-4-8(6-9-5-7)2-3-10(11)12/h2-6H,1H3/b3-2+
- InChI Key: USXVDEJUKLNUBN-NSCUHMNNSA-N
- SMILES: [O-][N+](/C=C/C1=CN=CC(C)=C1)=O
Computed Properties
- Exact Mass: 164.058577502g/mol
- Monoisotopic Mass: 164.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 58.7Ų
3-methyl-5-(2-nitroethenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1836561-0.05g |
3-methyl-5-(2-nitroethenyl)pyridine |
1112174-01-2 | 0.05g |
$528.0 | 2023-09-19 | ||
| Enamine | EN300-1836561-0.1g |
3-methyl-5-(2-nitroethenyl)pyridine |
1112174-01-2 | 0.1g |
$553.0 | 2023-09-19 | ||
| Enamine | EN300-1836561-0.25g |
3-methyl-5-(2-nitroethenyl)pyridine |
1112174-01-2 | 0.25g |
$579.0 | 2023-09-19 | ||
| Enamine | EN300-1836561-0.5g |
3-methyl-5-(2-nitroethenyl)pyridine |
1112174-01-2 | 0.5g |
$603.0 | 2023-09-19 | ||
| Enamine | EN300-1836561-1.0g |
3-methyl-5-(2-nitroethenyl)pyridine |
1112174-01-2 | 1g |
$1014.0 | 2023-06-03 | ||
| Enamine | EN300-1836561-2.5g |
3-methyl-5-(2-nitroethenyl)pyridine |
1112174-01-2 | 2.5g |
$1230.0 | 2023-09-19 | ||
| Enamine | EN300-1836561-5.0g |
3-methyl-5-(2-nitroethenyl)pyridine |
1112174-01-2 | 5g |
$2940.0 | 2023-06-03 | ||
| Enamine | EN300-1836561-10.0g |
3-methyl-5-(2-nitroethenyl)pyridine |
1112174-01-2 | 10g |
$4360.0 | 2023-06-03 | ||
| Enamine | EN300-1836561-1g |
3-methyl-5-(2-nitroethenyl)pyridine |
1112174-01-2 | 1g |
$628.0 | 2023-09-19 | ||
| Enamine | EN300-1836561-5g |
3-methyl-5-(2-nitroethenyl)pyridine |
1112174-01-2 | 5g |
$1821.0 | 2023-09-19 |
3-methyl-5-(2-nitroethenyl)pyridine Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 3-methyl-5-(2-nitroethenyl)pyridine
Comprehensive Guide to 3-methyl-5-(2-nitroethenyl)pyridine (CAS No. 1112174-01-2): Properties, Applications, and Market Insights
3-methyl-5-(2-nitroethenyl)pyridine (CAS No. 1112174-01-2) is a specialized nitrovinyl-substituted pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic nitro compounds, which are increasingly important in modern synthetic chemistry due to their versatile reactivity and potential biological activities.
The molecular structure of 3-methyl-5-(2-nitroethenyl)pyridine features a pyridine ring substituted with both a methyl group at the 3-position and a nitroethenyl moiety at the 5-position. This unique arrangement contributes to its electronic properties and makes it valuable as a building block in medicinal chemistry. Recent studies highlight its potential as a precursor for pharmaceutical intermediates, particularly in the development of novel central nervous system (CNS) agents.
In the context of current research trends, 3-methyl-5-(2-nitroethenyl)pyridine aligns with growing interest in nitrogen-containing heterocycles for drug discovery. Pharmaceutical researchers are particularly interested in its potential applications for neurodegenerative disease treatments, as pyridine derivatives have shown promise in modulating neurological pathways. The compound's nitrovinyl group offers valuable synthetic handles for further chemical modifications, making it attractive for structure-activity relationship (SAR) studies.
The synthesis of 3-methyl-5-(2-nitroethenyl)pyridine typically involves Knoevenagel condensation reactions between appropriate pyridine aldehydes and nitroalkanes. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields while reducing environmental impact. These developments respond to the pharmaceutical industry's increasing demand for sustainable synthetic methodologies.
From a commercial perspective, the market for specialty pyridine derivatives like 3-methyl-5-(2-nitroethenyl)pyridine is experiencing steady growth. Industry analysts project increasing demand driven by pharmaceutical R&D expenditures, particularly in areas of neurological drug development and precision medicine. The compound's CAS registry number (1112174-01-2) serves as a crucial identifier for procurement and regulatory compliance across global markets.
Quality control of 3-methyl-5-(2-nitroethenyl)pyridine typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent requirements of pharmaceutical applications, where even minor impurities can significantly impact biological testing outcomes. Recent publications have emphasized the importance of high-purity intermediates in accelerating drug discovery pipelines.
Storage and handling recommendations for 3-methyl-5-(2-nitroethenyl)pyridine follow standard protocols for nitro-containing compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizers is recommended to maintain stability. These precautions align with broader industry trends toward responsible chemical management in research and manufacturing settings.
Emerging applications for 3-methyl-5-(2-nitroethenyl)pyridine include its potential use in material science, particularly in the development of organic electronic materials. The compound's conjugated system and electron-withdrawing nitro group make it interesting for investigations into molecular electronics and organic semiconductors. This diversification of applications reflects the growing interdisciplinary nature of chemical research.
For researchers sourcing 3-methyl-5-(2-nitroethenyl)pyridine, it's important to verify suppliers' certificates of analysis and synthetic route documentation. The compound is typically available in research quantities from specialty chemical providers, with current market prices reflecting its status as a high-value fine chemical. Procurement specialists should consider both technical specifications and supply chain reliability when selecting vendors.
Future research directions for 3-methyl-5-(2-nitroethenyl)pyridine may explore its potential in bioconjugation chemistry and targeted drug delivery systems. The compound's reactive functionalities could be leveraged for developing smart prodrugs or biocompatible materials. These potential applications position 3-methyl-5-(2-nitroethenyl)pyridine as a compound of continuing interest in both academic and industrial research settings.
1112174-01-2 (3-methyl-5-(2-nitroethenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)